N-(2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2-(3-(trifluoromethyl)phenoxy)acetamide

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C22H20F3N3O4/c1-31-17-7-5-15(6-8-17)19-12-21(30)28(14-27-19)10-9-26-20(29)13-32-18-4-2-3-16(11-18)22(23,24)25/h2-8,11-12,14H,9-10,13H2,1H3,(H,26,29)
• InChI Key: MYNVEXHAJHSBDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CCNC(=O)COC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C22H20F3N3O4
• Molecular Weight: 447.4 g/mol

Description

N-(2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2-(3-(trifluoromethyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C22H20F3N3O4 and its molecular weight is 447.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Properties

Leuckart Synthesis and Pharmacological Assessment of Novel Acetamide Derivatives

A study conducted by Rani et al. (2016) explored the synthesis of novel acetamide derivatives, including N-(1-(4-methoxyphenyl)ethyl)-2-phenoxyacetamide, for their potential cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. The compounds were synthesized through a multi-step reaction sequence starting from Leuckart reaction, indicating a broad spectrum of pharmacological activities due to the presence of various substituent groups at the phenoxy nucleus. This research underscores the importance of acetamide derivatives in the development of new therapeutic agents (Rani, Pal, Hegde, & Hashim, 2016).

Antimicrobial and Antitumor Activities

Synthesis and Antimicrobial Activity of Novel Pyrimidinone and Oxazinone Derivatives

The work by Hossan et al. (2012) focused on the synthesis of pyrimidinone and oxazinone derivatives as antimicrobial agents using 2-chloro-6-ethoxy-4-acetylpyridine. This research highlights the potential of such compounds in addressing bacterial and fungal infections, showcasing the broad application of acetamide derivatives in combating microbial resistance (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Synthesis and Evaluation of Antitumor Activity of New 4-Substituted Thieno[3,2-d]pyrimidine and Thienotriazolopyrimidine Derivatives

Research by Hafez and El-Gazzar (2017) on the synthesis of thienopyrimidine derivatives demonstrated potent anticancer activity against various human cancer cell lines. This study presents the acetamide derivatives as promising candidates for the development of new antitumor agents, contributing to the ongoing efforts in cancer therapy (Hafez & El-Gazzar, 2017).